Dithiaden S-oxide
Dithiaden S-oxide
Brand Name:
Vulcanchem
CAS No.:
11119-54-3
VCID:
VC20992626
InChI:
InChI=1S/C17H19NOS2/c1-18(2)10-5-8-13-12-6-3-4-7-14(12)16(19)21-17-15(13)9-11-20-17/h3-4,6-9,11,16,19H,5,10H2,1-2H3/b13-8+
SMILES:
CN(C)CCC=C1C2=C(SC=C2)SC(C3=CC=CC=C31)O
Molecular Formula:
C17H19NOS2
Molecular Weight:
317.5 g/mol
Dithiaden S-oxide
CAS No.: 11119-54-3
Cat. No.: VC20992626
Molecular Formula: C17H19NOS2
Molecular Weight: 317.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 11119-54-3 |
|---|---|
| Molecular Formula | C17H19NOS2 |
| Molecular Weight | 317.5 g/mol |
| IUPAC Name | (10E)-10-[3-(dimethylamino)propylidene]-5H-thieno[2,3-c][2]benzothiepin-5-ol |
| Standard InChI | InChI=1S/C17H19NOS2/c1-18(2)10-5-8-13-12-6-3-4-7-14(12)16(19)21-17-15(13)9-11-20-17/h3-4,6-9,11,16,19H,5,10H2,1-2H3/b13-8+ |
| Standard InChI Key | FRTZJKSKIIIIIF-MDWZMJQESA-N |
| Isomeric SMILES | CN(C)CC/C=C\1/C2=C(SC=C2)SC(C3=CC=CC=C31)O |
| SMILES | CN(C)CCC=C1C2=C(SC=C2)SC(C3=CC=CC=C31)O |
| Canonical SMILES | CN(C)CCC=C1C2=C(SC=C2)SC(C3=CC=CC=C31)O |
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